Cas no 2248445-00-1 (Sitagliptin impurity 83)

• Product Name: Sitagliptin impurity 83
• CAS No: 2248445-00-1
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.26
• MDL: MFCD33401696
• CID: 5145666
• Update Time: 2025-05-19

Sitagliptin impurity 83 Chemical and Physical Properties

Names and Identifiers

• 1-Morpholino-4-(2,4,5-Trofluorophenyl) Butane-1,3-Dione
• Sitagliptin impurity 83

• MDL： MFCD33401696
• Inchi： 1S/C14H14F3NO3/c15-11-8-13(17)12(16)6-9(11)5-10(19)7-14(20)18-1-3-21-4-2-18/h6,8H,1-5,7H2
• InChI Key： CWJFNGNEUPHUID-UHFFFAOYSA-N
• SMILES： C1COCCN1C(CC(=O)CC1C=C(F)C(=CC=1F)F)=O

Additional information on Sitagliptin impurity 83

Chemical Compound CAS No. 2248445-00-1: Sitagliptin Impurity 83

Sitagliptin Impurity 83, identified by the CAS registry number 2248445-00-1, is a critical compound of interest in the pharmaceutical industry. This compound is primarily associated with the manufacturing process of sitagliptin, a well-known anti-diabetic drug. The identification and characterization of such impurities are essential to ensure the safety, efficacy, and regulatory compliance of pharmaceutical products.

Sitagliptin itself is a dipeptidyl peptidase-4 (DPP-4) inhibitor, widely used in the treatment of type 2 diabetes mellitus. Its mechanism of action involves inhibiting the enzyme DPP-4, which leads to increased levels of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These hormones play a crucial role in glucose metabolism and insulin secretion. However, the presence of impurities like Impurity 83 can significantly impact the quality and stability of the final drug product.

The characterization of CAS No. 2248445-00-1 involves advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods help in determining the molecular structure, purity, and potential toxicity of the compound. Recent studies have highlighted the importance of identifying and quantifying such impurities to prevent adverse effects on patients and ensure regulatory approval.

One of the key challenges in pharmaceutical manufacturing is minimizing the formation of impurities like Sitagliptin Impurity 83 during synthesis. Researchers have explored various synthetic pathways and process optimizations to reduce impurity levels. For instance, adjusting reaction conditions, using high-quality raw materials, and implementing rigorous purification steps have been shown to significantly lower impurity content.

Moreover, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for acceptable impurity levels in drug substances. Compliance with these guidelines requires thorough understanding and control of impurities like CAS No. 2248445-00-1 throughout the drug development lifecycle.

Recent advancements in analytical chemistry have also enabled more precise quantification and structural elucidation of Sitagliptin Impurity 83. For example, ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) has become a standard tool for impurity profiling. These techniques provide high sensitivity and specificity, ensuring accurate detection even at trace levels.

In addition to its role as an impurity, CAS No. 2248445-00-1 has been studied for its potential pharmacokinetic properties. Understanding its absorption, distribution, metabolism, and excretion (ADME) characteristics is crucial for assessing its risk profile. Studies have shown that while Impurity 83 may not possess significant pharmacological activity on its own, its presence in therapeutic doses could still pose safety concerns.

The environmental impact of Sitagliptin Impurity 83 is another area gaining attention. As pharmaceuticals enter the environment through various pathways, their persistence and bioaccumulation potential need to be evaluated. Research into eco-friendly synthesis methods and waste management strategies can help mitigate environmental risks associated with this compound.

In conclusion, CAS No. 2248445-00-1, or Sitagliptin Impurity 83, plays a significant role in ensuring the quality and safety of sitagliptin-based medications. Continuous advancements in analytical techniques, process optimization, and regulatory compliance are essential for managing this compound effectively throughout the pharmaceutical development process.